Cas no 620934-23-8 (2-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylpyridine)

• Product Name: 2-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylpyridine
• CAS No: 620934-23-8
• MF: C₁₄H₁₂N₄
• MW: 236.27188205719
• CID: 6267525
• PubChem ID: 918276
• Update Time: 2025-06-30

2-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylpyridine
• 2-[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]pyridine
• F3171-0068
• AB01117213-03
• NCGC00331615-01
• Z57339310
• AKOS001110120
• SMSSF-0510126
• 620934-23-8
• AKOS002269519
• AMS_CNC_ID-491384892
• 2-(5-(p-tolyl)-4H-1,2,4-triazol-3-yl)pyridine
• 3-pyridin-2-yl-5-(4-methylphenyl)-1h-1,2,4-triazole

• Inchi： 1S/C14H12N4/c1-10-5-7-11(8-6-10)13-16-14(18-17-13)12-4-2-3-9-15-12/h2-9H,1H3,(H,16,17,18)
• InChI Key： JDACILDSJSVTRM-UHFFFAOYSA-N
• SMILES： N1=C(C2C=CC=CN=2)NN=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 236.106196400g/mol
• Monoisotopic Mass: 236.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylpyridine

Recent Advances in the Study of 2-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylpyridine (CAS: 620934-23-8)

The compound 2-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylpyridine (CAS: 620934-23-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a triazole-pyridine scaffold, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of anti-inflammatory, anticancer, and antimicrobial applications.

One of the most notable advancements in the study of this compound is its application as a kinase inhibitor. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Researchers have demonstrated that derivatives of 2-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylpyridine exhibit potent inhibitory activity against specific kinases, including JAK and EGFR, which are prominent targets in oncology. These findings suggest that the compound could serve as a promising scaffold for the development of targeted therapies.

In addition to its kinase inhibitory properties, recent studies have explored the compound's potential as an antimicrobial agent. The triazole moiety, a common feature in many clinically used antifungal drugs, contributes to its ability to disrupt microbial cell wall synthesis. Preliminary in vitro assays have shown that 2-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylpyridine exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens. These results highlight its versatility and potential for further development in the fight against antibiotic-resistant infections.

The synthesis of 2-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylpyridine has also been a focus of recent research. Novel synthetic routes have been developed to improve yield, purity, and scalability, which are critical for its potential industrial application. One study reported a one-pot multicomponent reaction that significantly reduces the number of steps required for synthesis, thereby enhancing cost-effectiveness and environmental sustainability. Such advancements are essential for transitioning the compound from the laboratory to clinical trials.

Despite these promising developments, challenges remain in the optimization of 2-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylpyridine for clinical use. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further structural modifications and preclinical studies. However, the compound's unique chemical properties and demonstrated biological activities make it a compelling candidate for continued investigation. Future research directions may include the exploration of its synergistic effects with existing drugs and the development of targeted delivery systems to enhance its therapeutic efficacy.

In conclusion, 2-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylpyridine (CAS: 620934-23-8) represents a versatile and promising compound in the field of medicinal chemistry. Its applications as a kinase inhibitor, antimicrobial agent, and potential therapeutic intermediate underscore its significance in drug discovery. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative treatments in oncology, infectious diseases, and beyond.